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Compound of Interest

Compound Name: Piperidinium benzoate

Cat. No.: B8505209 Get Quote

Piperidinium Benzoate: A Technical Overview
CAS Number: 5285-31-4 Molecular Formula: C₁₂H₁₇NO₂

This technical guide provides an in-depth overview of piperidinium benzoate, a quaternary

ammonium salt formed from the neutralization of piperidine and benzoic acid. This document is

intended for researchers, scientists, and professionals in drug development, offering detailed

information on its chemical properties, synthesis, and potential applications.

Chemical and Physical Properties
Piperidinium benzoate is a salt consisting of a positively charged piperidinium cation and a

benzoate anion. It is recognized for its solubility in polar solvents and potential as a surfactant.

[1] A summary of its key chemical and physical properties is provided in the table below.
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Property Value Source

CAS Number 5285-31-4 [2]

Molecular Formula C₁₂H₁₇NO₂ [1][2]

Molecular Weight 207.27 g/mol [1][2]

IUPAC Name piperidin-1-ium benzoate [2]

Canonical SMILES
C1CC[NH2+]CC1.C1=CC=C(C

=C1)C(=O)[O-]
[1]

InChI Key
QJIJQNUQORKBKY-

UHFFFAOYSA-N
[1]

Topological Polar Surface Area 56.7 Å² [2]

Hydrogen Bond Donor Count 1 [2]

Hydrogen Bond Acceptor

Count
2 [2]

Synthesis of Piperidinium Benzoate
The synthesis of piperidinium benzoate can be achieved through several methods, primarily

involving the reaction between piperidine and benzoic acid or its derivatives.

Experimental Protocols
1. Direct Neutralization:

This is the most straightforward method for preparing piperidinium benzoate.

Materials:

Piperidine

Benzoic acid

Suitable solvent (e.g., ethanol, diethyl ether)
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Procedure:

Dissolve equimolar amounts of benzoic acid in the chosen solvent.

Slowly add an equimolar amount of piperidine to the benzoic acid solution with constant

stirring.

The reaction is typically exothermic and results in the precipitation of piperidinium
benzoate salt.

The precipitate can be collected by filtration, washed with a cold solvent to remove any

unreacted starting materials, and dried under a vacuum.

2. Anion Exchange (Metathesis):

This method is employed when starting from a different piperidinium salt, such as piperidinium

bromide.

Materials:

1-alkyl-1-methylpiperidinium bromide

Sodium benzoate

Biphasic solvent system (e.g., water/chloroform)

Procedure:

Dissolve 1-alkyl-1-methylpiperidinium bromide in the aqueous phase.

Dissolve sodium benzoate in the aqueous phase.

Combine the aqueous solution with an immiscible organic solvent like chloroform.

Stir the biphasic mixture vigorously to facilitate the exchange of the bromide anion for the

benzoate anion. The resulting piperidinium benzoate will preferentially dissolve in the

organic phase, while the sodium bromide byproduct has low solubility in the organic

solvent, driving the reaction forward.
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Separate the organic layer containing the piperidinium benzoate.

The product can be isolated by evaporation of the organic solvent. This method can

achieve high yields with low residual bromide content.[1]

Synthesis Workflow: Direct Neutralization
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Caption: Workflow for the synthesis of piperidinium benzoate via direct neutralization.

Potential Applications in Drug Development
Piperidinium salts, including piperidinium benzoate, are being explored for various

applications in the pharmaceutical industry due to their physicochemical properties.

1. Antimicrobial Activity:

Quaternary ammonium salts, the class of compounds to which piperidinium benzoate
belongs, are known for their antimicrobial properties.[1] The positively charged piperidinium

headgroup can interact with the negatively charged cell membranes of bacteria, leading to

membrane disruption and cell death. While specific minimum inhibitory concentration (MIC)

data for piperidinium benzoate is not readily available in the cited literature, related piperidine

derivatives have shown significant antimicrobial activity.

2. Enhancing Drug Solubility and Bioavailability:
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The surfactant properties of piperidinium benzoate make it a candidate for improving the

solubility and bioavailability of poorly water-soluble drugs.[1] The formation of salts or co-

crystals with active pharmaceutical ingredients (APIs) can alter their dissolution profiles. This is

a crucial aspect of drug formulation, as improved solubility can lead to better absorption and

therapeutic efficacy.

3. Drug Delivery Systems:

Piperidinium derivatives have been investigated for their ability to alter membrane permeability,

which could be harnessed for enhanced drug delivery.[1] Research into incorporating

piperidine-containing compounds into polymeric films for controlled drug release has shown

promise. These films can exhibit antimicrobial properties while providing a matrix for the

sustained release of therapeutic agents.

Logical Relationship of Piperidinium Benzoate in Drug Formulation

Piperidinium Benzoate

Physicochemical Properties
(Surfactant, Cationic)

Potential Applications

Enhanced Drug
Solubility

Antimicrobial
Activity

Drug Delivery
Systems

Improved
Bioavailability

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b8505209?utm_src=pdf-body
https://www.smolecule.com/products/s8789511
https://www.smolecule.com/products/s8789511
https://www.benchchem.com/product/b8505209?utm_src=pdf-body
https://www.benchchem.com/product/b8505209?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8505209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: The relationship between the properties of piperidinium benzoate and its potential

pharmaceutical applications.

Conclusion
Piperidinium benzoate is a readily synthesized quaternary ammonium salt with potential

applications in the pharmaceutical sciences, particularly in the areas of antimicrobial

formulations and as an excipient to enhance the solubility and delivery of active pharmaceutical

ingredients. Further research is warranted to fully elucidate its efficacy and safety profile for

these applications. The detailed experimental protocols and structured data provided in this

guide serve as a valuable resource for scientists and researchers working in this field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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